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Compound of Interest

Compound Name: rostratin C

Cat. No.: B1250761

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rostratin C is a natural product derived from the marine fungus Exserohilum rostratum. It is
classified as a cytotoxic disulfide, demonstrating potent activity against human colon
carcinoma.[1] These application notes provide a comprehensive guide for utilizing Rostratin C
in high-throughput screening (HTS) campaigns aimed at discovering novel anticancer agents.
The protocols outlined below are designed for standardized and reproducible screening to
identify and characterize compounds that modulate cellular cytotoxicity and apoptosis.

Biological Activity of Rostratin C

Rostratin C has been shown to exhibit in vitro cytotoxicity against the HCT-116 human colon
carcinoma cell line. This inherent cytotoxic property makes it a valuable tool for validating
cytotoxicity assays and for comparative studies in anticancer drug discovery.

Data Presentation

Table 1: In Vitro Cytotoxicity of Rostratin C

Compound Cell Line Assay Type IC50 (pg/mL)

Rostratin C HCT-116 Cytotoxicity 0.76[1]
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Proposed Mechanism of Action

As a disulfide-containing natural product with cytotoxic properties, Rostratin C is hypothesized
to induce apoptosis through the intrinsic pathway. This pathway is often initiated by cellular
stress, such as the generation of reactive oxygen species (ROS), leading to mitochondrial

dysfunction and the activation of a caspase cascade.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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